Cas no 144657-39-6 (3-oxobicyclo2.2.1heptane-1-carboxylic acid)
144657-39-6 structure
Product Name:3-oxobicyclo2.2.1heptane-1-carboxylic acid
CAS No:144657-39-6
MF:C8H10O3
MW:154.163202762604
CID:108835
PubChem ID:45084805
Update Time:2025-04-18
3-oxobicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-carboxylicacid, 3-oxo-
- 2-oxobicyclo[2.2.1]heptane-4-carboxylic acid
- 3-oxobicyclo2.2.1heptane-1-carboxylic acid
- DTXSID80665717
- 3-Oxobicyclo[2.2.1]heptane-1-carboxylic acid
- Bicyclo[2.2.1]heptane-1-carboxylic acid, 3-oxo-
- EN300-100040
- 144657-39-6
-
- Inchi: 1S/C8H10O3/c9-6-4-8(7(10)11)2-1-5(6)3-8/h5H,1-4H2,(H,10,11)
- InChI Key: VUTINWOSSFBFSE-UHFFFAOYSA-N
- SMILES: O=C1CC2(C(=O)O)CCC1C2
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: -0.1
Experimental Properties
- PSA: 54.37
3-oxobicyclo2.2.1heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-100040-1.0g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 1.0g |
$2514.0 | 2023-02-19 | |
| Enamine | EN300-100040-2.5g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 2.5g |
$5380.0 | 2023-10-28 | |
| Enamine | EN300-100040-5.0g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 5.0g |
$6600.0 | 2023-02-19 | |
| Enamine | EN300-100040-10.0g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 10.0g |
$8295.0 | 2023-02-19 | |
| Enamine | EN300-100040-0.05g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.05g |
$729.0 | 2023-10-28 | |
| Enamine | EN300-100040-0.1g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.1g |
$953.0 | 2023-10-28 | |
| Enamine | EN300-100040-0.25g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.25g |
$1359.0 | 2023-10-28 | |
| Enamine | EN300-100040-0.5g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.5g |
$2141.0 | 2023-10-28 | |
| Enamine | EN300-100040-1g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 1g |
$2745.0 | 2023-10-28 | |
| Enamine | EN300-100040-5g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 5g |
$7961.0 | 2023-10-28 |
3-oxobicyclo2.2.1heptane-1-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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